Brevinin-2TSa

• bioactivity: Antibacterial
• sequence: GIMSLFKGVLKTAGKHVAGSLVDQLKCKITGGC

Description

Brevinin-2TSa is a cationic antimicrobial peptide (AMP) belonging to the Brevinin-2 family, which is characterized by its α-helical structure and broad-spectrum activity against Gram-positive (G+) bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) . Derived from frog skin secretions, this compound exhibits dual functionality: direct bactericidal effects via membrane disruption and immunomodulatory properties by activating innate immune pathways in host organisms such as Caenorhabditis elegans . Its mechanism involves electrostatic interactions with negatively charged bacterial membranes, followed by pore formation or non-pore-mediated disruption . Notably, this compound also upregulates key immune genes, such as lys-7, through the DAF-2/DAF-16 pathway, enhancing host defense .

Comparison with Similar Compounds

Antimicrobial Efficacy Against MRSA

Compound	MIC (MRSA)	Survival Rate (96 h)	Fold Increase vs. Control
This compound	≥25 μM	>60%	6.3×
Brevinin-2ISb	Not reported	~80%	6.3×
Brevinin-2-OA3	Not reported	>60%	4.2×
Brevinin-2	Not reported	>60%	4.2×
Control (Untreated)	—	~20%	—

• Key Findings: this compound and Brevinin-2ISb are the most potent, achieving survival rates >60% at 96 hours post-infection, significantly higher than Brevinin-2 and Brevinin-2-OA3 . Brevinin-2ISb demonstrates the highest survival rate (~80%), likely due to its superior immunomodulatory effects . this compound has a minimum inhibitory concentration (MIC) of ≥25 μM against MRSA, comparable to other family members but with stronger in vivo efficacy .

Immunomodulatory Activity

Compound	lys-7 mRNA Upregulation	lys-7 Protein Upregulation (Fold)
This compound	Significant	3.5–5.0×
Brevinin-2ISb	Highest	5.987× (48 h)
Brevinin-2-OA3	Moderate	3.0–4.5×
Brevinin-2	Mild	2.0–3.0×

• Key Findings: Brevinin-2ISb induces the strongest upregulation of lys-7, a critical antimicrobial gene in the DAF-2/DAF-16 pathway, with a 5.987-fold increase in protein expression at 48 hours . this compound shows robust but slightly lower immunostimulatory effects, suggesting its therapeutic advantage lies in combining direct antimicrobial action with immune activation .

Mechanism of Action

• This compound: Acts via membrane disruption and immunomodulation. Adsorbs to bacterial membranes, causing leakage of cytoplasmic contents, while simultaneously enhancing host immune gene expression .
• Brevinin-2-OA3 : Moderately effective in both antimicrobial and immune activation, making it a balanced candidate .

Discussion and Implications

• This compound vs. This suggests that immune modulation may be as critical as direct antimicrobial activity in treating MRSA infections .
• Clinical Potential: this compound’s dual functionality positions it as a versatile candidate for drug development, particularly in overcoming antibiotic resistance. However, Brevinin-2ISb’s exceptional immune enhancement warrants further investigation .